Cas no 5770-49-0 (2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]-
• CAS No: 5770-49-0
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 381412
• PubChem ID: 319814
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]-
• 6-(benzylamino)-1,3-dimethylpyrimidine-2,4-dione
• 6-Benzylamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
• CBMicro_029298
• 5770-49-0
• STK169393
• MLS000061277
• 1,3-dimethyl-6-benzylaminouracil, AldrichCPR
• SMR000070146
• Oprea1_700405
• NSC265414
• BIM-0029263.P001
• DTXSID30312986
• HMS1370O10
• Oprea1_719286
• HMS2324M04
• Z2050044309
• ChemDiv2_000670
• 6-(benzylamino)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione
• CHEMBL1601220
• MLS004491695
• Cambridge id 5731897
• NSC-265414
• AKOS000715200

• Inchi： 1S/C13H15N3O2/c1-15-11(8-12(17)16(2)13(15)18)14-9-10-6-4-3-5-7-10/h3-8,14H,9H2,1-2H3
• InChI Key： IASNJHQWQYIVJS-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NCC2C=CC=CC=2)N1C)=O

Computed Properties

• Exact Mass: 245.11655
• Monoisotopic Mass: 245.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 388.7°C at 760 mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.622
• PSA: 52.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines